1,4,6-trimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one

• IUPAC Name: 1,4,6-trimethyl-2H-pyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C9H11N3O/c1-5-4-6(2)10-8-7(5)9(13)11-12(8)3/h4H,1-3H3,(H,11,13)
• InChI Key: XQCLUVVQJMLNAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)NN2C)C
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• CAS No.: 71290-70-5

Description

1,4,6-trimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.207. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biomedical Applications

Pyrazolo[3,4-b]pyridines, including compounds like 1,4,6-trimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one, are a prominent group of heterocyclic compounds. They exhibit a variety of substituents that contribute to a wide range of biomedical applications. These applications are derived from their synthetic versatility, where they can be synthesized from preformed pyrazole or pyridine. This versatility opens up pathways for their use in novel drug development and other biomedical research areas (Donaire-Arias et al., 2022).

Advanced Synthesis Techniques

Innovative synthesis methods for pyrazolo[3,4-b]pyridines, such as this compound, have been developed to improve efficiency and yield. One such method involves ultrasound-promoted regioselective synthesis, demonstrating the efficiency of modern synthetic techniques in producing these compounds with high yield and in short reaction times (Nikpassand et al., 2010).

Structural Analysis

The structural analysis of pyrazolo[3,4-b]pyridines has contributed significantly to understanding their chemical properties and potential applications. For instance, studies on 3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine have provided insights into their molecular structure, showing planarity and specific dihedral angles that influence their reactivity and interaction with biological targets (Hamri et al., 2010).

Catalysis and Green Chemistry

Research into pyrazolo[3,4-b]pyridines also explores their role in catalysis and green chemistry. For example, microwave-assisted synthesis in water represents a greener, more sustainable approach to producing these compounds, which is crucial for developing environmentally friendly chemical processes (Polo et al., 2017).

Corrosion Inhibition

Another interesting application is the use of pyrazolo[3,4-b]pyridine derivatives as corrosion inhibitors for metals. This application highlights the compound's potential in industrial settings, where corrosion resistance is crucial for maintaining the integrity of metal structures and machinery (Dandia et al., 2013).

Future Directions

The future directions for the study of 1,4,6-trimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one could include further exploration for combination treatments with immunotherapeutic drugs. The compound could also be an ideal lead for the discovery of promising anti-tumor agents.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as purine analogues, have an affinity for enzymes or receptors involved in critical biological processes .

Mode of Action

It’s suggested that it may interact with its targets in a way that affects cellular processes . More research is needed to fully understand the interaction between this compound and its targets.

Biochemical Pathways

It’s known that similar compounds can affect various pathways, leading to downstream effects .

Result of Action

It’s known that similar compounds have shown potent in vitro antiproliferative activity .

Action Environment

It’s known that environmental factors can significantly impact the action of similar compounds .